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Compound of Interest

Compound Name:
2-(1,5-dimethyl-1H-pyrazol-4-

yl)acetaldehyde

Cat. No.: B15320273

Get Quote

Executive Summary & Structural Dynamics[1]
Pyrazole-4-carbaldehydes are critical pharmacophores in medicinal chemistry, serving as

precursors for diarylpyrazole kinase inhibitors (e.g., Celecoxib analogs) and agrochemicals.

Their characterization is non-trivial due to annular tautomerism—the rapid migration of the

proton between N1 and N2 in unsubstituted derivatives.

This guide provides a definitive spectroscopic profile for these compounds. Unlike rigid

aromatic systems, the pyrazole core breathes; the spectroscopic signals you observe are

heavily influenced by solvent choice, concentration, and temperature.

The Tautomeric Challenge
In unsubstituted pyrazole-4-carbaldehydes, the molecule exists in dynamic equilibrium. In

solution (especially in protic solvents), the C3 and C5 positions often appear equivalent in NMR

time scales due to rapid proton exchange.

N-Unsubstituted:
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-like symmetry averaging (broad signals).

N-Substituted: Fixed asymmetry (distinct C3 and C5 signals).

Nuclear Magnetic Resonance (NMR) Profiling[2][3]
The NMR spectrum is the primary tool for confirming the successful formylation of the pyrazole

ring (typically via Vilsmeier-Haack reaction).

H NMR Characteristics
Solvent Recommendation:DMSO-

is the gold standard. It suppresses proton exchange enough to often visualize the N-H proton
and ensures solubility of polar pyrazole intermediates.
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Proton
Environment

Chemical Shift (

, ppm)
Multiplicity Diagnostic Insight

Aldehyde (-CHO) 9.80 – 10.05 Singlet (s)

The most deshielded

signal. A sharp singlet

confirms oxidation

state. Absence

indicates incomplete

hydrolysis of the

Vilsmeier intermediate

(iminium salt).

N-H (Ring) 13.0 – 14.2 Broad Singlet (br s)

Highly sensitive to H-

bonding. Disappears

in

exchange. Sharpens

in ultra-dry DMSO.

C3-H / C5-H 8.00 – 8.60 Singlet (s)

In N-substituted

pyrazoles, C5-H

(adjacent to N) is

typically more

deshielded than C3-H.

In unsubstituted

forms, these may

coalesce into a single

broad peak or two

distinct peaks

depending on

tautomeric rate.

N-Alkyl/Aryl Variable Multiplets

If N-substituted, look

for anisotropic

shielding effects on

the ortho-protons of

the N-phenyl ring.
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C NMR Characteristics
The carbon spectrum confirms the carbon skeleton and is less sensitive to tautomeric

broadening than proton NMR.

Carbonyl Carbon (C=O):184.0 – 186.0 ppm. (Distinctive downfield shift).

C3 / C5 Carbons:130.0 – 145.0 ppm.

C4 Carbon (Ipso):118.0 – 122.0 ppm. This carbon is shielded relative to C3/C5 due to the

electron-rich nature of the pyrazole ring pushing density toward the electrophilic aldehyde

attachment point.

Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy provides a rapid "fingerprint" validation. For pyrazole aldehydes, we look

for the interplay between the conjugated carbonyl and the amine functionality.

Key Absorption Bands[4][5][6]
Carbonyl Stretch (

):

Frequency:

[1]

Mechanism: This is lower than standard aliphatic aldehydes (

) due to conjugation with the aromatic pyrazole ring. The single bond character of the
carbonyl increases, lowering the force constant.

Aldehyde C-H Stretch (Fermi Resonance):

Frequency: Doublet at

and

.
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Diagnostic: The lower frequency band (

) is often distinct from alkyl C-H stretches and is a reliable indicator of the aldehyde group.

N-H Stretch (if unsubstituted):

Frequency:

(Broad).

Note: In solid-state (KBr pellet), this band is often very broad due to intermolecular

hydrogen bonding (dimer formation).

Mass Spectrometry (MS) Fragmentation[7][8][9]
Understanding the fragmentation pathways is crucial for confirming structural analogues,

especially when monitoring metabolic stability or impurities.

Ionization Mode
ESI+ (Electrospray): Forms

readily.

ESI- (Negative Mode): Highly sensitive for N-unsubstituted pyrazoles, forming

.

Fragmentation Logic (EI/CID)
The fragmentation follows a predictable "unzipping" of the heterocycle.

Molecular Ion (

): Usually stable and observable.

Loss of CO (

): The aldehyde group is lost as carbon monoxide.

Loss of HCN (
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): Characteristic of nitrogen heterocycles (cleavage of the N-N or C-N bonds).

Visualization: MS Fragmentation Pathway
The following diagram illustrates the logical decay of a generic N-phenyl pyrazole-4-

carbaldehyde.

Molecular Ion [M+]
m/z = Parent

Fragment A
[M - CHO]+ or [M - CO]+

- CO (28 Da)
- H (1 Da) Fragment B

Pyrazolium Core

- HCN (27 Da)
Ring Cleavage Fragment C

[Phenyl Cation]+
N-N Cleavage

Click to download full resolution via product page

Caption: Stepwise fragmentation pathway characteristic of pyrazole aldehydes, highlighting the

diagnostic loss of Carbon Monoxide and Hydrogen Cyanide.

Experimental Protocol: Vilsmeier-Haack Synthesis
The generation of the spectroscopic data above relies on high-purity samples.[2] The industry-

standard synthesis is the Vilsmeier-Haack formylation.[3]

Workflow Diagram
This process involves the generation of an electrophilic chloroiminium species which attacks

the electron-rich pyrazole ring.
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Reagent Prep
DMF + POCl3
(0°C, Argon)

Vilsmeier Reagent
(Chloroiminium Salt)

Exothermic

Substrate Addition
Pyrazole/Hydrazone in DMF

Dropwise

Formylation
Heat to 70-80°C

(3-6 Hours)

Electrophilic Attack

Hydrolysis
Pour into Ice/NaOAc

(pH 7-8)

Quench

Crude Product
Solid Precipitate

Precipitation

Click to download full resolution via product page
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Caption: Operational workflow for the Vilsmeier-Haack formylation of pyrazoles to yield 4-

carbaldehydes.

Step-by-Step Methodology
Reagent Formation: In a flame-dried flask under Argon, cool anhydrous DMF (5 equiv) to

0°C. Add

(1.2 equiv) dropwise. Caution: Highly exothermic. Stir for 30 mins until the "Vilsmeier salt"
(white semi-solid) forms.

Addition: Dissolve the pyrazole substrate (1.0 equiv) in minimum DMF and add dropwise to

the salt at 0°C.

Cyclization/Formylation: Warm to room temperature, then heat to 70–80°C for 4 hours.

Monitor by TLC (the aldehyde is less polar than the starting pyrazole).

Hydrolysis (Critical): The reaction mixture contains the iminium intermediate. Pour the

mixture onto crushed ice containing Sodium Acetate (to buffer pH to ~7). Stir vigorously for 1

hour. The aldehyde functionality is only revealed after this hydrolysis step.

Isolation: Filter the resulting precipitate. Recrystallize from Ethanol/Water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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